Ethanol, 2-[(2,2,2-trifluoro-1-methylethyl)amino]-

• Molecular Formula: C5H10F3NO
• Molecular Weight: 157.13 g/mol
• IUPAC Name: 2-(1,1,1-trifluoropropan-2-ylamino)ethanol
• InChI: InChI=1S/C5H10F3NO/c1-4(5(6,7)8)9-2-3-10/h4,9-10H,2-3H2,1H3
• InChI Key: UHVOPTGFTCRQSQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C(F)(F)F)NCCO

Description

Ethanol, 2-[(2,2,2-trifluoro-1-methylethyl)amino]- is a useful research compound. Its molecular formula is C5H10F3NO and its molecular weight is 157.13 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2-methyl-2-(trifluoromethyl)oxazolidine (39) (5.58 g, 36.0 mmol, Eq: 1.00) in tetrahydrofuran (30 ml) at 0° C. was added lithium aluminum hydride (2M solution in tetrahydrofuran) (18.0 ml, 36.0 mmol, Eq: 1.00) and the reaction mixture was stirred at room temperature for 1 hr, quenched slowly with 1 ml of cold water, stirred for 20 min. Then 1 ml of 1N NaOH aq. solution was added and the reaction mixture was stirred for 10 m in. 3 ml of water were added and the reaction mixture was stirred for 1 hr. Granular salt was formed. The white solid was filtered off, washed with diethyl ether (100 ml). The mixture was concentrated to obtain a crude product 2-(1,1,1-trifluoropropan-2-ylamino)ethanol (40) (oil, 5.50 g, 35.0 mmol, 97.3% yield) which was used as such in the next step.